4-chloro-N-(5-(isoxazol-5-yl)-1,3,4-oxadiazol-2-yl)benzamide

• IUPAC Name: 4-chloro-N-[5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl]benzamide
• InChI: InChI=1S/C12H7ClN4O3/c13-8-3-1-7(2-4-8)10(18)15-12-17-16-11(19-12)9-5-6-14-20-9/h1-6H,(H,15,17,18)
• InChI Key: UYPMXVVVMACGMX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)NC2=NN=C(O2)C3=CC=NO3)Cl
• Molecular Formula: C12H7ClN4O3
• Molecular Weight: 290.66 g/mol

Description

4-chloro-N-(5-(isoxazol-5-yl)-1,3,4-oxadiazol-2-yl)benzamide is a synthetic compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is commonly referred to as CIOB and is known for its unique chemical structure and properties.

Scientific Research Applications

Anticancer Potential

The oxadiazole ring, a core component of the compound, has been extensively studied for its anticancer properties. Compounds with similar structures have been designed, synthesized, and evaluated as RET kinase inhibitors for cancer therapy, showing moderate to high potency in kinase assays. These compounds, including derivatives of oxadiazole, have shown significant inhibition of cell proliferation driven by RET wildtype and gatekeeper mutation, suggesting that the structural motif present in "4-chloro-N-(5-(isoxazol-5-yl)-1,3,4-oxadiazol-2-yl)benzamide" could serve similar functions in cancer treatment strategies (Mei Han et al., 2016).

Antimicrobial and Antitubercular Activity

The presence of 1,3,4-oxadiazole and isoxazole moieties in the compound's structure is associated with potential antimicrobial and antitubercular activities. Research has shown that similar compounds exhibit significant in vitro activity against Mycobacterium tuberculosis, highlighting their potential as lead molecules for further drug development. This suggests that "this compound" might also possess antimicrobial and antitubercular properties, which could be explored for therapeutic applications (N. Nayak et al., 2016).

Material Science Applications

The incorporation of oxadiazole and isoxazole rings into polymers and other materials has been of interest due to their potential to improve thermal stability, solubility, and photoluminescent properties. For instance, aromatic polyamides containing oxadiazole units have shown good thermal stability and the ability to be cast into thin, flexible films. These polymers exhibited tensile strengths and moduli suitable for various applications, including electronic and photonic materials. This suggests that "this compound" could be a valuable precursor or component in the synthesis of materials with desirable physical properties (I. Sava et al., 2003).